1,2-Dimethoxy-3-tert-butylbenzene

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 1-tert-butyl-2,3-dimethoxybenzene
• InChI: InChI=1S/C12H18O2/c1-12(2,3)9-7-6-8-10(13-4)11(9)14-5/h6-8H,1-5H3
• InChI Key: MZPUYDKIHQUSMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C(=CC=C1)OC)OC

Description

1,2-Dimethoxy-3-tert-butylbenzene is a substituted benzene derivative featuring two methoxy (-OCH₃) groups at the 1- and 2-positions and a bulky tert-butyl (-C(CH₃)₃) group at the 3-position. The tert-butyl group enhances steric hindrance, while the methoxy groups contribute electron-donating effects, modulating aromatic electrophilic substitution behavior .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1,2-Dimethoxy-3-tert-butylbenzene with analogous aromatic compounds, focusing on substituent effects, physicochemical properties, and toxicity data where available.

Trimethylbenzenes (TMBs)

Trimethylbenzenes (1,2,3-TMB, 1,2,4-TMB, and 1,3,5-TMB) are simpler alkyl-substituted benzenes with three methyl groups. Key comparisons include:

Property	1,2-Dimethoxy-3-tert-butylbenzene	1,2,4-Trimethylbenzene (TMB)
Substituents	2 methoxy, 1 tert-butyl	3 methyl groups
Molecular Weight	~224 g/mol (estimated)	120.19 g/mol
Volatility	Low (due to tert-butyl)	High (vapor pressure: ~0.5 mmHg at 25°C)
Electron Effects	Electron-rich (methoxy donors)	Weak electron-donating (methyl)
Toxicity	Limited data	EPA IRIS: Non-carcinogenic (inhalation RfC = 0.03 mg/m³)

Key Findings :

• The tert-butyl group in 1,2-Dimethoxy-3-tert-butylbenzene significantly reduces volatility compared to TMBs, which are highly volatile and pose inhalation risks .
• Methoxy groups enhance electron density, making the compound more reactive in electrophilic aromatic substitution than TMBs.

Ortho-Substituted Methoxybenzenes

Compounds like 1,2-dimethoxybenzene (veratrole) share the 1,2-dimethoxy motif but lack the tert-butyl group:

Property	1,2-Dimethoxy-3-tert-butylbenzene	1,2-Dimethoxybenzene (Veratrole)
Steric Bulk	High (tert-butyl)	Low
Solubility	Lower in polar solvents	Moderate (soluble in ethanol, ether)
Reactivity	Steric inhibition of substitution	Facilitated substitution at 4- and 5-positions

Key Findings :

• The tert-butyl group in 1,2-Dimethoxy-3-tert-butylbenzene sterically blocks reactions at the 3-position, a feature absent in veratrole.
• Veratrole’s lower molecular weight increases its solubility in organic solvents compared to the tert-butyl derivative.

Tert-butyl-Substituted Aromatics

Compounds like 3-tert-butylphenol or 4-tert-butylcatechol share the bulky tert-butyl group but differ in other substituents:

Property	1,2-Dimethoxy-3-tert-butylbenzene	4-tert-Butylcatechol
Oxidative Stability	High (methoxy groups resist oxidation)	Low (catechol prone to oxidation)
Applications	Potential ligand or stabilizer	Antioxidant intermediates

Key Findings :

• Methoxy groups in 1,2-Dimethoxy-3-tert-butylbenzene improve oxidative stability compared to hydroxyl-substituted analogs like 4-tert-butylcatechol.